Cas no 2446-11-9 (Proline,5-oxo-3-pentyl-)

• Product Name: Proline,5-oxo-3-pentyl-
• CAS No: 2446-11-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 258881
• PubChem ID: 256631
• Update Time: 2025-04-19

Proline,5-oxo-3-pentyl- Chemical and Physical Properties

Names and Identifiers

• Proline,5-oxo-3-pentyl-
• 5-Oxo-3-pentyl-pyrrolidin-2,2,4-tricarbonsaeure-triethylester
• 5-Oxo-3-pentyl-pyrrolidin-2-carbonsaeure
• 5-oxo-3-pentyl-pyrrolidine-2,2,4-tricarboxylic acid triethyl ester
• 5-oxo-3-pentyl-pyrrolidine-2-carboxylic acid
• AC1L5V1R
• AC1Q64AW
• AR-1L7300
• CTK4F1687
• HMS3083L24
• NCIOpen2_009198
• NSC83652
• SCHEMBL3508647
• 5-Hydroxy-3-pentyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• NSC83645
• NSC-83645
• DTXSID90947334
• 2446-11-9

• Inchi： 1S/C10H17NO3/c1-2-3-4-5-7-6-8(12)11-9(7)10(13)14/h7,9H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： KSEAHCRSSHDAOO-UHFFFAOYSA-N
• SMILES： O=C1CC(CCCCC)C(C(=O)O)N1

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.48480